1-(Oxolan-3-yl)azetidine-3-carboxylic acid
Overview
Description
“1-(Oxolan-3-yl)azetidine-3-carboxylic acid” is a chemical compound with the CAS Number: 1339660-21-7 . It has a molecular weight of 171.2 and its IUPAC name is 1-tetrahydro-3-furanyl-3-azetidinecarboxylic acid . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H13NO3/c10-8(11)6-3-9(4-6)7-1-2-12-5-7/h6-7H,1-5H2,(H,10,11) . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
The compound is a powder at room temperature . It has a molecular weight of 171.2 .Scientific Research Applications
Azetidine-2-carboxylic acid and its Derivatives in Food and Agriculture
Azetidine-2-carboxylic acid (Aze), closely related to 1-(Oxolan-3-yl)azetidine-3-carboxylic acid, is found in sugar beets and table beets (Beta vulgaris). Its presence in the food chain, especially in sugar beet byproducts fed to farm animals, highlights its relevance in agriculture and potential human exposure (Rubenstein et al., 2009).
Impact on Ion Transport in Plants
Research on Azetidine 2-carboxylic acid (AZ), an analog of proline, shows its influence on ion transport in plants. In barley roots, AZ inhibited the release of ions to the xylem and uptake to the root, suggesting an effect on the symplast-to-xylem release process (Pitman et al., 1977).
Application in Protein Conformation Studies
Azetidine‐2‐carboxylic acid is used in studying protein conformation and proline metabolism. Its biological activity was confirmed in both Arabidopsis thaliana and Escherichia coli, making it a valuable tool in molecular biology and biochemistry (Verbruggen et al., 1992).
Exploration of Azetidine Derivatives
Azetidine-2-carboxylic acid derivatives have been isolated from various sources like Fagus silvatica L. (beechnuts), indicating the compound's potential as a biochemical precursor for various amino acids (Kristensen & Larsen, 1974).
Medicinal Chemistry Applications
The utility of azetidine derivatives in drug discovery, for example in the synthesis of azetidine-3-carboxylic acids, is noteworthy. These derivatives are useful in synthesizing pharmaceutical compounds (Ji et al., 2018).
Inhibitory Effects in Hepatoma Cells
Studies have shown that azetidine-2-carboxylic acid (azetidine) is a potent sensitizer to both hyperthermia and ionizing radiation, affecting the treatment of hepatoma cells and illustrating its potential application in cancer research (van Rijn et al., 1999).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Properties
IUPAC Name |
1-(oxolan-3-yl)azetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c10-8(11)6-3-9(4-6)7-1-2-12-5-7/h6-7H,1-5H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVHAZGXEAKWVLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N2CC(C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1339660-21-7 |
Source
|
| Record name | 1-(oxolan-3-yl)azetidine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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